2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile
• InChI: InChI=1S/C20H16N4O3S/c1-23(2)14-8-7-11(9-15(14)24(25)26)17-13(10-21)20(22)27-18-12-5-3-4-6-16(12)28-19(17)18/h3-9,17H,22H2,1-2H3
• InChI Key: MXFVQJDKRMGQFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C2C(=C(OC3=C2SC4=CC=CC=C43)N)C#N)[N+](=O)[O-]
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile is a complex organic compound known for its unique chemical structure and potential applications across various scientific fields. This compound exhibits intriguing properties due to its combination of functional groups, which make it a subject of interest in synthetic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile typically involves multiple steps, starting with the formation of key intermediates. The process may include the following general steps:

• Formation of the Thienopyran Ring: : Initial steps involve the construction of the thienopyran core through cyclization reactions.

• Substitution Reactions: : Introduction of amino and nitrile groups through nucleophilic substitution.

• Nitro Group Introduction: : Incorporation of the nitro group under specific nitration conditions.

• Dimethylamino Substitution: : Introduction of the dimethylamino group, often via an amination reaction.

Industrial Production Methods

On an industrial scale, the production of this compound would involve optimizing the synthesis route for high yield and purity, often through continuous flow processes and automation. This includes careful control of reaction conditions such as temperature, pressure, and the use of catalysts to ensure efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, typically affecting the amino or thienopyran groups, leading to the formation of quinone derivatives.

• Reduction: : Reduction of the nitro group can yield the corresponding amine, which can be further functionalized.

• Substitution: : Both nucleophilic and electrophilic substitution reactions are possible, depending on the functional groups involved.

Common Reagents and Conditions

• Oxidation: : Potassium permanganate or other strong oxidizing agents.

• Reduction: : Palladium on carbon (Pd/C) with hydrogen gas or catalytic hydrogenation.

• Substitution: : Alkyl halides for alkylation reactions, anhydrous conditions for nucleophilic substitutions.

Major Products

• Quinone Derivatives: : From oxidation reactions.

• Amines: : From reduction of the nitro group.

• Substituted Thienopyrans: : From various substitution reactions.

Scientific Research Applications

Chemistry

• Synthetic Intermediates: : Used as building blocks for more complex molecules.

• Catalysts: : Potential use as ligands in catalytic reactions.

Biology

• Biological Probes: : Utilized in the development of fluorescent probes for imaging.

Medicine

• Drug Development: : Studied for potential pharmacological activities, including anti-cancer and antimicrobial properties.

Industry

• Dyes and Pigments: : Components for high-performance dyes and pigments due to their electronic properties.

Mechanism of Action

The mechanism by which 2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile exerts its effects is often related to its ability to interact with specific molecular targets:

• Molecular Targets: : Enzymes, receptors, or nucleic acids.

• Pathways Involved: : May influence signaling pathways, enzyme inhibition, or gene expression.

Comparison with Similar Compounds

Unique Features

• Combination of Functional Groups: : The presence of amino, nitro, and dimethylamino groups in a single molecule offers unique reactivity.

• Thienopyran Core: : Provides a distinctive chemical framework compared to more common benzene-based structures.

Similar Compounds

• 4-amino-3-nitrophenyl derivatives

• Thienopyran-based compounds with different substitutions

• Dimethylamino-substituted aromatic compounds

The uniqueness of 2-amino-4-[4-(dimethylamino)-3-nitrophenyl]-4H-[1]benzothiolo[3,2-b]pyran-3-carbonitrile lies in its multifunctionality and potential for diverse scientific applications. It embodies the intricate beauty of organic synthesis and holds promise for future innovations.